Cas no 2112007-99-3 (3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester)

• Product Name: 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester
• CAS No: 2112007-99-3
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6036279
• PubChem ID: 132343812
• Update Time: 2025-07-02

3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester
• Ethyl 3-benzyl-3-azabicyclo[3.1.0]hexane-2-carboxylate
• 2112007-99-3
• EN300-729550

• Inchi： 1S/C15H19NO2/c1-2-18-15(17)14-13-8-12(13)10-16(14)9-11-6-4-3-5-7-11/h3-7,12-14H,2,8-10H2,1H3
• InChI Key： FRIRBQGQUNHTKU-UHFFFAOYSA-N
• SMILES： C12C(C1)CN(CC1=CC=CC=C1)C2C(OCC)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 325.2±25.0 °C(Predicted)
• pka: 7.58±0.40(Predicted)

Additional information on 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester

Introduction to 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester (CAS No. 2112007-99-3)

3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester, identified by the chemical compound code CAS No. 2112007-99-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, a structural motif known for its potential in drug design due to its unique three-membered nitrogen-containing ring system. The presence of a phenylmethyl (benzyl) group and an ethyl ester substituent further enhances its chemical diversity, making it a promising candidate for various biochemical applications.

The structure of 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester features a bicyclic framework with a nitrogen atom incorporated into one of the rings. This nitrogen atom can participate in hydrogen bonding and other forms of molecular interaction, which is crucial for its biological activity. The benzyl group at the 3-position introduces hydrophobicity and electronic properties that can influence the compound's solubility and binding affinity to biological targets. The ethyl ester functionality at the 2-position provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in azabicycloalkanes due to their potential as pharmacophores in drug discovery. These compounds often exhibit unique conformational constraints that can lead to high specificity in binding to biological targets. For instance, studies have shown that azabicycloalkanes can mimic natural products and bioactive molecules, making them valuable scaffolds for developing new therapeutic agents. The CAS No. 2112007-99-3 identifier ensures precise identification and traceability of this compound in scientific literature and industrial applications.

One of the most compelling aspects of 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester is its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing analogs with enhanced pharmacological properties. For example, modifications at the phenylmethyl group or the ester functionality can lead to compounds with improved metabolic stability or altered receptor interactions. Such derivatization strategies are essential in optimizing drug candidates for clinical use.

The biological activity of this compound has been investigated in several contexts. Preliminary studies suggest that derivatives of azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders, inflammation, and cancer. While these findings are still in the early stages of exploration, they highlight the compound's potential as a lead molecule for further development. The precise stereochemistry of the bicyclic core is particularly important in determining biological activity, as even minor changes can significantly impact binding affinity and efficacy.

The synthesis of CAS No. 2112007-99-3 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as alkylation and esterification. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to obtain sufficient quantities for both laboratory research and potential industrial applications.

From an industrial perspective, the demand for specialized organic compounds like 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(phenylmethyl)-, ethyl ester is driven by the need for innovative drug candidates and fine chemicals. Pharmaceutical companies often collaborate with academic institutions and contract research organizations (CROs) to develop novel molecules with therapeutic potential. The unique structural features of this compound make it an attractive candidate for such collaborations.

In conclusion,CAS No 2112007-99-3 represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile reactivity。 Its potential applications in drug discovery underscore the importance of continued research into azabicycloalkanes as pharmacophores。 As scientific understanding evolves， so too will the ways in which this compound is utilized， contributing to the development of new treatments for various diseases。